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Compound of Interest

Compound Name: 4-Chloropentanoyl chloride

Cat. No.: B105391

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a summary of the available spectral and physicochemical data for
4-chloropentanoyl chloride (CAS No. 63480-12-6). Due to a lack of publicly available
experimental spectral data for 4-chloropentanoyl chloride, this document presents computed
and predicted values. For comparative purposes, experimental data for the isomeric
compound, 5-chloropentanoyl chloride (5-chlorovaleryl chloride), is also included. Additionally,
a representative experimental protocol for the synthesis of a chloropentanoyl chloride is
detailed, accompanied by a workflow diagram.

Physicochemical Properties of 4-Chloropentanoyl
Chloride

4-Chloropentanoyl chloride is an acyl chloride derivative of pentanoic acid. The following
table summarizes its key computed physicochemical properties.
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Property Value Source
Molecular Formula CsHsCIl20 PubChem[1]
Molecular Weight 155.02 g/mol PubChem[1]
Exact Mass 153.9952203 Da PubChem[1]
Monoisotopic Mass 153.9952203 Da PubChem[1]
IUPAC Name 4-chloropentanoyl chloride PubChem[1]
InChl Key ACBIDLRKPXILPL- PubChem([1]
UHFFFAOYSA-N

Canonical SMILES CCc(ccc(=0)cncl PubChem[1]
CAS Number 63480-12-6 Guidechem[2]

Spectral Data for 4-Chloropentanoyl Chloride

(Predicted)

Experimental spectral data for 4-chloropentanoyl chloride is not readily available in public

databases. The following tables present predicted data.

Predicted Mass Spectrometry Data

The following table lists the predicted m/z values for various adducts of 4-chloropentanoyl

chloride.
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Adduct Predicted m/z
[M+H]* 155.00250
[M+Na]* 176.98444
[M-H]- 152.98794
M+NHa]* 172.02904

[

[M+K]* 192.95838

[M]* 153.99467

[M]- 153.99577

(Data sourced from PubChem Predicted

Properties)[3]

Predicted NMR Spectral Data

Both *H and 3C NMR spectra for 4-chloropentanoyl chloride have been predicted but
specific chemical shift values are not available in the searched resources.[2]

Spectral Data for 5-Chloropentanoyl Chloride
(Isomer for Reference)

To provide a reference point, the following tables summarize the available experimental
spectral data for the isomeric compound, 5-chloropentanoyl chloride (also known as 5-
chlorovaleryl chloride, CAS No. 1575-61-7).

H NMR Spectrum of 5-Chloropentanoyl Chloride

Instrument Copyright Source

] © 2009-2025 John Wiley &
Varian A-60D PubChem[4]
Sons, Inc.

13C NMR Spectrum of 5-Chloropentanoyl Chloride
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Sample Source Source

Fluka AG, Buchs, Switzerland PubChem[4]

IR Spectrum of 5-Chloropentanoyl Chloride

Instrument Technique Copyright Source

© 1989, 1990-2025
Bruker IFS 85 Cell ) PubChem[4]
Wiley-VCH GmbH

Experimental Protocols
Spectral Data Acquisition

Detailed experimental protocols for the acquisition of spectral data for 4-chloropentanoyl
chloride are not available in the public domain.

Representative Synthesis of a Chloropentanoyl Chloride

The following protocol is a representative method for the synthesis of chloropentanoyl
chlorides, adapted from procedures for the synthesis of 5-chloropentanoyl! chloride.[5][6] This
method involves the conversion of the corresponding carboxylic acid to an acyl chloride using a
chlorinating agent such as thionyl chloride.

Materials:

5-chloropentanoic acid

e Thionyl chloride (SOCI2)

e Reaction vessel (e.g., four-neck round-bottom flask)
» Reflux condenser

 Stirring apparatus

e Heating mantle
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e Vacuum distillation setup

Procedure:

Charge a four-neck round-bottom flask, equipped with a reflux condenser and a stirrer, with
0.1 mol of 5-chloropentanoic acid and 0.11 mol of thionyl chloride.[6]

« Stir the mixture at room temperature (approximately 25°C) for 15 hours.[6] Alternatively, the
reaction can be heated to 60°C for 10 hours or 100°C for 5 hours to expedite the conversion.

[6]
 After the reaction is complete, set up the apparatus for vacuum distillation.
« Distill the reaction mixture under reduced pressure to remove any unreacted thionyl chloride.

o Continue the vacuum distillation to collect the final product, 5-chloropentanoyl chloride. The
boiling point is reported to be 75-76°C at 0.095 MPa.[6]

Visualizations
Synthesis of Chloropentanoyl Chloride

The following diagram illustrates the general synthetic pathway for producing a chloropentanoyl
chloride from its corresponding carboxylic acid using thionyl chloride.
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Reactants

Chloropentanoic Acid Thionyl Chloride (SOCIz)
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Click to download full resolution via product page

Caption: Synthesis of Chloropentanoyl Chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: Spectral and Physicochemical
Properties of 4-Chloropentanoyl Chloride]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b105391#4-chloropentanoyl-chloride-spectral-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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